Cas no 7498-58-0 (7-methoxynaphthalene-1-carboxylic acid)

• Product Name: 7-methoxynaphthalene-1-carboxylic acid
• CAS No: 7498-58-0
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 581481
• PubChem ID: 348294
• Update Time: 2025-05-28

7-methoxynaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylicacid, 7-methoxy-
• 7-methoxynaphthalene-1-carboxylic acid
• 3-Methoxy-5-naphthoic acid
• 7-Methoxy-[1]naphthoesaeure
• 7-methoxy-[1]naphthoic acid
• 7-methoxy-1-naphthalenecarboxylic acid
• 7-Methoxy-1-naphthoic acid
• 7-Methoxy-naphthoesaeure-(1)
• AC1L8989
• CTK2I1073
• NSC407557
• SureCN3327762
• EN300-100630
• F81669
• 1-Naphthalenecarboxylic acid, 7-methoxy-
• 7-Methoxy-1-naphthoic acid #
• DTXSID00324697
• NSC 407557
• 7498-58-0
• SCHEMBL3327762
• NSC-407557

• Inchi： 1S/C12H10O3/c1-15-9-6-5-8-3-2-4-10(12(13)14)11(8)7-9/h2-7H,1H3,(H,13,14)
• InChI Key： IWXCQSJYXQESCP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=CC=CC(C(=O)O)=C2C=1

Computed Properties

• Exact Mass: 202.063
• Monoisotopic Mass: 202.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.263
• Boiling Point: 403.3°Cat760mmHg
• Flash Point: 162.3°C
• Refractive Index: 1.64
• PSA: 46.53
• LogP: 2.54660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 7-methoxynaphthalene-1-carboxylic acid

1-Naphthalenecarboxylic Acid, 7-Methoxy-

The compound with CAS No. 7498-58-0, commonly referred to as 1-Naphthalenecarboxylic acid, 7-methoxy-, is a derivative of naphthalene, a polycyclic aromatic hydrocarbon. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. The 7-methoxy substituent on the naphthalene ring introduces distinct electronic and steric effects, which influence its reactivity and biological activity.

Recent studies have highlighted the importance of 1-Naphthalenecarboxylic acid, 7-methoxy- in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anti-tumor drug design. The methoxy group at position 7 enhances the compound's solubility and bioavailability, making it a promising candidate for further pharmacological investigations.

In addition to its pharmaceutical applications, 1-Naphthalenecarboxylic acid, 7-methoxy- has been studied for its potential in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in the development of advanced materials for electronic devices. Recent advancements in nanotechnology have also leveraged this compound's unique electronic properties to create high-performance sensors and energy storage systems.

The synthesis of 1-Naphthalenecarboxylic acid, 7-methoxy- involves a multi-step process that typically begins with the oxidation of naphthalene derivatives. The introduction of the methoxy group at position 7 is achieved through nucleophilic aromatic substitution or other specialized organic reactions. These methods require precise control over reaction conditions to ensure high yields and product purity.

From an environmental perspective, 1-Naphthalenecarboxylic acid, 7-methoxy- has been investigated for its role in biodegradation processes. Studies suggest that this compound can serve as a precursor for microbial degradation pathways, offering potential solutions for the remediation of contaminated sites. Its ability to interact with environmental pollutants makes it a valuable tool in eco-friendly chemical technologies.

Looking ahead, the continued exploration of 1-Naphthalenecarboxylic acid, 7-methoxy- is expected to yield further insights into its applications across diverse industries. Its versatility as a building block for advanced materials and pharmaceuticals positions it as a key compound in future research and development efforts.